Cas no 109785-20-8 (Lactosyl-C18-sphingosine)

Lactosyl-C18-sphingosine is a glycosphingolipid derivative consisting of a lactose moiety linked to an 18-carbon sphingosine backbone. This compound is of significant interest in glycobiology and membrane research due to its role in cell signaling, recognition, and lipid raft formation. Its well-defined structure makes it valuable for studying carbohydrate-protein interactions, particularly in immune response and pathogen adhesion. The C18 acyl chain provides optimal hydrophobicity for membrane integration, while the lactosyl headgroup enables specific binding studies. This synthetic glycolipid is highly pure, ensuring reproducibility in experimental applications such as model membrane systems, biochemical assays, and structural studies. Its stability and solubility properties facilitate handling in both aqueous and organic phases.

Lactosyl-C18-sphingosine structure

Product Name:Lactosyl-C18-sphingosine

CAS No:109785-20-8

MF:C₃₀H₅₇NO₁₂

MW:623.773091077805

CID:197102

PubChem ID:329756195

Update Time:2025-06-07

Lactosyl-C18-sphingosine Chemical and Physical Properties

Names and Identifiers

- b-D-Glucopyranoside,(2S,3R,4E)-2-amino-3-hydroxy-4-octadecen-1-yl 4-O-b-D-galactopyranosyl-
- D-lactosyl-?1-1'-D-erythro-sphingosine
- D-LACTOSYL-1-1'-D-ERYTHRO-SPHINGOSINE
- D-lactosyl-ß1-1'-D-erythro-sphingosine
- Lactosyl-C18-sphingosine
- LACTOSYLSPHINGOSINE
- (2S,3R,4E)-2-amino-3-hydroxyoctadec-4-en-1-yl 4-O-beta-D-galactopyranosyl-beta-D-glucopyranoside
- (R-(R*,S*-(E)))-2-Amino-3-hydroxy-4-octadecenyl 4-O-beta-D-galactopyranosyl-beta-D-glucopyranoside
- beta-D-Glucopyranoside, 2-amino-3-hydroxy-4-octadecenyl 4-O-beta-D-galactopyranosyl-, (R-(R*,S*-(E)))-
- Lactosyl lysosphingolipid
- (2S,3R,4E)-2-Amino-3-hydroxy-4-octadecen-1-yl 4-O-β-D-galactopyranosyl-β-D-glucopyranoside
- Lactosylsphingosine (d18:1)
- Lyso-Lactosylceramide (synthetic)
- 2-[6-[(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enoxy]-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- 109785-20-8
- beta-D-Glucopyranoside,(2S,3R,4E)-2-amino-3-hydroxy-4-octadecen-1-yl4-O-beta-D-galactopyranosyl-
- (2S,3R,4S,5R,6R)-2-[(2R,3S,4R,5R,6R)-6-[(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enoxy]-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- beta-D-Glucopyranoside, (2S,3R,4E)-2-amino-3-hydroxy-4-octadecen-1-yl 4-O-beta-D-galactopyranosyl-
- Lactosyllysosphingolipid
- AKOS040756382
- Inchi： 1S/C30H57NO12/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20(34)19(31)18-40-29-27(39)25(37)28(22(17-33)42-29)43-30-26(38)24(36)23(35)21(16-32)41-30/h14-15,19-30,32-39H,2-13,16-18,31H2,1H3/b15-14+/t19-,20+,21+,22+,23-,24-,25+,26+,27+,28+,29+,30-/m0/s1
- InChI Key： MQKSCOKUMZMISB-GPWKTZPCSA-N
- SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)N

Computed Properties

Exact Mass: 623.38807625g/mol
Monoisotopic Mass: 623.38807625g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 43
Rotatable Bond Count: 21
Complexity: 748
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 12
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 225Å²

Lactosyl-C18-sphingosine Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：−20°C

Lactosyl-C18-sphingosine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	L165310-2.5mg	Lactosyl-C18-sphingosine	109785-20-8		2.5mg	$265.00	2023-05-18
TRC	L165310-25mg	Lactosyl-C18-sphingosine	109785-20-8		25mg	$ 37000.00	2023-09-07
Larodan	56-1073-1-1mg	lyso-Lactosyl Ceramide	109785-20-8	>98%	1mg	€253.00	2025-03-07
Larodan	56-1008-1-1mg	Lactosylsphingosine (d18:1)	109785-20-8	>98%	1mg	€145.00	2025-03-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	L921389-1mg	Lactosylsphingosine	109785-20-8	≥98.0% (TLC)	1mg	￥657.90	2022-01-14
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci72296-1mg	Lactosylsphingosine (d18:1)	109785-20-8	98%	1mg	￥1269.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci72298-1mg	Lactosylsphingosine (d18:1) (synthetic)	109785-20-8	98%	1mg	￥1269.00	2022-04-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R093906-5mg	lactosyl lysosphingolipid,>99%	109785-20-8	>99%	5mg	￥5460	2024-05-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R093906-25mg	lactosyl lysosphingolipid,>99%	109785-20-8	>99%	25mg	￥20020	2024-05-26
1PlusChem	1P008ZEK-1mg	lactosyl lysosphingolipid	109785-20-8	≥98%	1mg	$290.00	2025-02-24